Cas no 2228264-93-3 (3-(4-chlorothiophen-2-yl)morpholine)
3-(4-chlorothiophen-2-yl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-chlorothiophen-2-yl)morpholine
- 2228264-93-3
- EN300-1992377
-
- Inchi: 1S/C8H10ClNOS/c9-6-3-8(12-5-6)7-4-11-2-1-10-7/h3,5,7,10H,1-2,4H2
- InChI Key: UAPAPIWEFDTUIC-UHFFFAOYSA-N
- SMILES: ClC1=CSC(=C1)C1COCCN1
Computed Properties
- Exact Mass: 203.0171628g/mol
- Monoisotopic Mass: 203.0171628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 49.5Ų
3-(4-chlorothiophen-2-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1992377-0.05g |
3-(4-chlorothiophen-2-yl)morpholine |
2228264-93-3 | 0.05g |
$1129.0 | 2023-09-16 | ||
| Enamine | EN300-1992377-0.1g |
3-(4-chlorothiophen-2-yl)morpholine |
2228264-93-3 | 0.1g |
$1183.0 | 2023-09-16 | ||
| Enamine | EN300-1992377-0.25g |
3-(4-chlorothiophen-2-yl)morpholine |
2228264-93-3 | 0.25g |
$1235.0 | 2023-09-16 | ||
| Enamine | EN300-1992377-0.5g |
3-(4-chlorothiophen-2-yl)morpholine |
2228264-93-3 | 0.5g |
$1289.0 | 2023-09-16 | ||
| Enamine | EN300-1992377-1.0g |
3-(4-chlorothiophen-2-yl)morpholine |
2228264-93-3 | 1g |
$1829.0 | 2023-06-02 | ||
| Enamine | EN300-1992377-2.5g |
3-(4-chlorothiophen-2-yl)morpholine |
2228264-93-3 | 2.5g |
$2631.0 | 2023-09-16 | ||
| Enamine | EN300-1992377-5.0g |
3-(4-chlorothiophen-2-yl)morpholine |
2228264-93-3 | 5g |
$5304.0 | 2023-06-02 | ||
| Enamine | EN300-1992377-10.0g |
3-(4-chlorothiophen-2-yl)morpholine |
2228264-93-3 | 10g |
$7866.0 | 2023-06-02 | ||
| Enamine | EN300-1992377-1g |
3-(4-chlorothiophen-2-yl)morpholine |
2228264-93-3 | 1g |
$1343.0 | 2023-09-16 | ||
| Enamine | EN300-1992377-5g |
3-(4-chlorothiophen-2-yl)morpholine |
2228264-93-3 | 5g |
$3894.0 | 2023-09-16 |
3-(4-chlorothiophen-2-yl)morpholine Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 3-(4-chlorothiophen-2-yl)morpholine
3-(4-Chlorothiophen-2-yl)morpholine: An Overview of a Promising Compound (CAS No. 2228264-93-3)
3-(4-Chlorothiophen-2-yl)morpholine (CAS No. 2228264-93-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various therapeutic applications, particularly in the areas of neurology and oncology. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to 3-(4-chlorothiophen-2-yl)morpholine.
Chemical Structure and Properties
3-(4-Chlorothiophen-2-yl)morpholine is a heterocyclic compound with a molecular formula of C10H11ClNO2S and a molecular weight of 240.71 g/mol. The compound features a morpholine ring fused to a 4-chlorothiophene moiety, which imparts unique chemical and physical properties. The presence of the chlorine atom on the thiophene ring enhances the compound's lipophilicity, making it more suitable for crossing biological membranes. Additionally, the morpholine ring provides flexibility and hydrogen-bonding capabilities, which are crucial for its interactions with biological targets.
Synthesis Methods
The synthesis of 3-(4-chlorothiophen-2-yl)morpholine has been explored through various routes, each with its own advantages and limitations. One common approach involves the reaction of 4-chlorothiophene-2-carbaldehyde with morpholine in the presence of a suitable catalyst. This method typically yields high purity products with good yields. Another approach involves the use of transition metal-catalyzed coupling reactions, such as palladium-catalyzed cross-coupling reactions, which can provide more efficient and scalable synthesis pathways.
Biological Activities
3-(4-Chlorothiophen-2-yl)morpholine has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of its most notable properties is its ability to modulate neurotransmitter systems in the brain. Studies have shown that this compound can interact with serotonin receptors, particularly the 5-HT1A receptor, which is implicated in mood disorders such as depression and anxiety. Preclinical studies have also indicated that 3-(4-chlorothiophen-2-yl)morpholine may have potential as an antidepressant or anxiolytic agent.
In addition to its effects on neurotransmitter systems, 3-(4-chlorothiophen-2-yl)morpholine has shown promise in cancer research. Recent studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.
Clinical Trials and Future Prospects
The potential therapeutic applications of 3-(4-chlorothiophen-2-yl)morpholine have led to increased interest in its clinical evaluation. Several preclinical studies have provided encouraging results, paving the way for further investigation in human trials. Early-phase clinical trials are currently underway to assess the safety and efficacy of this compound in treating conditions such as major depressive disorder and certain types of cancer.
The future prospects for 3-(4-chlorothiophen-2-yl)morpholine are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and to explore its potential synergistic effects with other therapeutic agents. Additionally, efforts are being made to develop more efficient synthesis methods to facilitate large-scale production for clinical use.
Conclusion
In conclusion, 3-(4-chlorothiophen-2-yl)morpholine (CAS No. 2228264-93-3) is a promising compound with a diverse range of biological activities that make it an attractive candidate for drug development. Its unique chemical structure and favorable pharmacological properties position it as a potential therapeutic agent for treating mood disorders and cancer. As research continues to advance, it is likely that we will see further developments in the clinical application of this compound, potentially leading to new treatment options for patients in need.
2228264-93-3 (3-(4-chlorothiophen-2-yl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)